Micranoic acid A
Micranoic acid A
Micranoic acid A is a natural product found in Kadsura coccinea with data available.
Brand Name:
Vulcanchem
CAS No.:
659738-08-6
VCID:
VC20776651
InChI:
InChI=1S/C22H32O3/c1-14(2)15-6-7-17-16(20(15,3)11-10-19(24)25)8-12-22(5)18(23)9-13-21(17,22)4/h8,15,17H,1,6-7,9-13H2,2-5H3,(H,24,25)/t15-,17+,20-,21-,22+/m0/s1
SMILES:
CC(=C)C1CCC2C(=CCC3(C2(CCC3=O)C)C)C1(C)CCC(=O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.5 g/mol
Micranoic acid A
CAS No.: 659738-08-6
Cat. No.: VC20776651
Molecular Formula: C22H32O3
Molecular Weight: 344.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Micranoic acid A is a natural product found in Kadsura coccinea with data available. |
|---|---|
| CAS No. | 659738-08-6 |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | 3-[(3aS,6S,7S,9aS,9bS)-3a,6,9b-trimethyl-3-oxo-7-prop-1-en-2-yl-2,4,7,8,9,9a-hexahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-14(2)15-6-7-17-16(20(15,3)11-10-19(24)25)8-12-22(5)18(23)9-13-21(17,22)4/h8,15,17H,1,6-7,9-13H2,2-5H3,(H,24,25)/t15-,17+,20-,21-,22+/m0/s1 |
| Standard InChI Key | JSVFSMMYZKBYGK-JVRYAFQOSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CC[C@@H]2C(=CC[C@]3([C@]2(CCC3=O)C)C)[C@@]1(C)CCC(=O)O |
| SMILES | CC(=C)C1CCC2C(=CCC3(C2(CCC3=O)C)C)C1(C)CCC(=O)O |
| Canonical SMILES | CC(=C)C1CCC2C(=CCC3(C2(CCC3=O)C)C)C1(C)CCC(=O)O |
| Appearance | Cryst. |
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